Cas no 894924-65-3 (8-(benzenesulfonyl)-2-(4-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene)

• Product Name: 8-(benzenesulfonyl)-2-(4-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene
• CAS No: 894924-65-3
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 5423716
• Update Time: 2025-07-17

8-(benzenesulfonyl)-2-(4-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene Chemical and Physical Properties

Names and Identifiers

• 8-(benzenesulfonyl)-2-(4-methoxyphenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene
• 8-(benzenesulfonyl)-2-(4-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene

• Inchi： 1S/C21H23N3O3S2/c1-27-17-10-8-16(9-11-17)19-20(28-2)23-21(22-19)12-14-24(15-13-21)29(25,26)18-6-4-3-5-7-18/h3-11H,12-15H2,1-2H3
• InChI Key： HUJFTTJYJXXLIT-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=CC=C3)(=O)=O)CC2)N=C(SC)C=1C1=CC=C(OC)C=C1

Additional information on 8-(benzenesulfonyl)-2-(4-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene

Research Briefing on 8-(Benzenesulfonyl)-2-(4-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene (CAS: 894924-65-3)

In recent years, the compound 8-(benzenesulfonyl)-2-(4-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene (CAS: 894924-65-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The compound's distinct chemical architecture, featuring a benzenesulfonyl group, a methoxyphenyl moiety, and a methylsulfanyl substituent, contributes to its biological activity and selectivity.

Recent studies have focused on elucidating the mechanistic pathways through which this compound exerts its effects. One notable area of investigation is its role as a potential inhibitor of kinases and other signaling proteins involved in cancer progression. Preliminary in vitro assays have demonstrated that 894924-65-3 exhibits inhibitory activity against specific kinase targets, with IC50 values in the low micromolar range. These findings suggest its utility as a lead compound for the development of novel anticancer agents. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the spirocyclic core and the benzenesulfonyl group in stabilizing these interactions.

In addition to its anticancer potential, 894924-65-3 has also been explored for its applications in neurodegenerative diseases. Research indicates that the compound may modulate pathways associated with oxidative stress and neuroinflammation, which are key contributors to conditions such as Alzheimer's and Parkinson's diseases. Animal models treated with this compound have shown reduced markers of neuroinflammation and improved cognitive function, suggesting its neuroprotective properties. However, further studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles in vivo.

The synthesis and optimization of 8-(benzenesulfonyl)-2-(4-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of analogs with enhanced potency and reduced off-target effects. Structure-activity relationship (SAR) studies have identified critical modifications that improve the compound's bioavailability and metabolic stability, paving the way for its development into a viable therapeutic candidate. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

Despite the promising results, challenges remain in the development of 894924-65-3 as a therapeutic agent. Issues such as solubility, tissue penetration, and potential toxicity need to be addressed through further optimization and preclinical testing. Additionally, the compound's mechanism of action in different disease contexts requires deeper investigation to fully exploit its therapeutic potential. Ongoing research aims to address these gaps and explore the compound's utility in combination therapies and personalized medicine approaches.

In conclusion, 8-(benzenesulfonyl)-2-(4-methoxyphenyl)-3-(methylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene represents a promising scaffold for drug discovery, with demonstrated activity in oncology and neurodegenerative diseases. Continued research and development efforts are essential to unlock its full potential and bring it closer to clinical application. This briefing underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and pharmaceutical sciences.